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Compound of Interest
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Compound Name:

carboxamide
CAS No.: 6759-79-1

Cat. No.: B1621332

Get Quote

Executive Summary & Chemical Identity

8-Hydroxyquinoline-2-carboxamide is a chelating quinoline derivative often utilized in
metalloprotein inhibition studies and coordination chemistry. While specific toxicological data for
this amide derivative is limited compared to its parent scaffold (8-Hydroxyquinoline), it must be
handled as a high-potency cytotoxic and reproductive hazard.

This guide mandates a "Parent-Scaffold Proxy" safety approach, adopting the rigorous
containment protocols associated with 8-Hydroxyquinoline (CAS 148-24-3) to ensure maximum
personnel protection.
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Technical Detail

Chemical Name

8-Hydroxyquinoline-2-carboxamide

CAS Number 6759-79-1
Molecular Formula C10HsN202
Molecular Weight 188.18 g/mol

Physical State

Solid (typically off-white to yellow powder)

Solubility

Low in water; Soluble in DMSO, DMF, hot
Ethanol

Key Hazards

Acute Toxicity (Oral), Reproductive Toxicity
(Repr.[1][2] 1B), Serious Eye Damage, Aquatic
Toxicity

Risk Assessment & Hazard Identification

Based on the pharmacophore homology with 8-Hydroxyquinoline.

Core Hazards[4][6]

¢ Reproductive Toxicity (Repr.[2][3][4] 1B): The 8-hydroxyquinoline scaffold can cross the

placental barrier and interfere with essential metal ions (Zn?*, Cu?*) required for fetal

development.

o Acute Toxicity (Oral): Classified as Toxic if swallowed.[1][2] Ingestion may cause

neurotoxicity due to metal chelation in the central nervous system.

e Serious Eye Damage: The phenolic hydroxyl group combined with the basic nitrogen can

cause severe, irreversible eye damage upon contact.

o Aquatic Toxicity: Classified as Very toxic to aquatic life with long-lasting effects.[1][2][3][5][6]

Zero-discharge to sink/sewer is mandatory.

Personal Protective Equipment (PPE) Matrix
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Standard lab coats are insufficient. Adhere to this matrix for all interactions.

Respiratory Eye/Face

Activity ] Hand Protection ] Body Protection
Protection Protection
) Single Nitrile
Storage & Surgical Mask Safety Glasses Standard Lab
] Gloves (0.11 ] ]
Transport (Min) w/ Side Shields Coat
mm)
Double Nitrile
N95/P2 Gloves (Outer Chemical
. . . Tyvek® Sleeves
Weighing (Solid) Respirator or glove changed Goggles (No A
or Apron
Fume Hood immediately if gaps) P
contaminated)
Laminate (Silver
Fume Hood Shield) or Double )
o _ o Chemical _
Solubilization Required (No Nitrile Chemical-
) ] Goggles + Face )
(DMSO) Respirator if (Breakthrough ) ) Resistant Apron
) ) Shield (if >50mL)
sash <18") time <15 min for
DMSO)
P100/P3
) Heavy Duty Full Face
] Respirator (Full ] Tyvek® Coverall
Spill Cleanup Neoprene or Respirator acts
Face ) (Type 5/6)
Butyl Rubber as eye protection
recommended)

Operational Protocol: Safe Handling Workflow
A. Storage Requirements[2][4][5][6][8][9][10][11]

» Condition: Store at 2-8°C (Refrigerated).

e Environment: Keep under inert gas (Argon/Nitrogen) if possible to prevent oxidation of the
phenolic group.

 Light Sensitivity: Store in amber vials or wrap containers in aluminum foil.

B. Weighing & Solubilization Protocol
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Objective: Prepare a 100 mM stock solution in DMSO without generating dust or exposure.
e Preparation:

o Activate the Chemical Fume Hood (Face velocity: 0.5 m/s).

o Place an anti-static gun and analytical balance inside the hood.

o Pre-weigh the solvent (DMSO) to avoid volumetric transfer errors.
» Weighing:

o Technique: Use the "Difference Method." Weigh the closed vial, remove aliquot, re-weigh
the vial. Never use a spatula to transfer powder outside the vial in open air.

o Static Control: Use the anti-static gun on the vial and spatula to prevent powder "fly-out."

e Solubilization:

[e]

Add DMSO directly to the solid.

Vortex inside the hood.

o

[¢]

Note: If the solution warms up (exothermic solvation), allow it to cool before capping to
prevent pressure buildup.

C. Workflow Visualization (Graphviz)

Critical Control Zone (Fume Hood)

Storage Retrieve Verify PPE Transfer . Weighing Solid in Vial Add Solvent Cap & Mix Dissolution
(Amber Vial, 4°C) (Double Nitrile + Goggles) (Fume Hood Only) (DMSO/DMF) (Vortex/Sonicate)

Excess/Spills sal

Dispos
(High Temp Incineration)

Click to download full resolution via product page

Caption: Operational workflow emphasizing the Critical Control Zone (Fume Hood) for all open-
container steps.
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Emergency Response & Spill Management
A. Immediate Exposure Response[4][5][8]

o Eye Contact: Rinse immediately with water for 15 minutes, holding eyelids open. Do not use
neutralizing agents.[5] Seek ophthalmologist support immediately.

o Skin Contact: Remove contaminated clothing.[1][3][5][7] Wash with soap and water.[2][3][5]
[8][6][9] Do not use ethanol (this enhances transdermal absorption of the compound).

 Ingestion: Rinse mouth. Do not induce vomiting (risk of aspiration and secondary
esophageal burn).

B. Spill Cleanup Decision Tree[9]

Spill Detected

State of Spill?

Solid Powder Liquid/Solution

Cover with wet paper towel Absorb with Vermiculite
(Prevent Dust) or Chem-Pads

Double Bag & Label
"Toxic Organic Waste'

Click to download full resolution via product page

Caption: Decision logic for spill remediation. Note the "Wet Method" for solids to prevent
aerosolization.
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Waste Disposal Plan

Strict adherence to local environmental regulations (RCRA/EPA or EU Waste Framework) is
mandatory.

 Classification: Hazardous Organic Waste (Halogen-free, Nitrogen-containing).

e Segregation: Do not mix with oxidizing acids (Nitric/Perchloric) as violent reactions may
occur with the quinoline ring.

o Primary Disposal Method:High-Temperature Incineration with scrubber systems (to capture
nitrogen oxides).

o Container Labeling:
o Content: "8-Hydroxyquinoline-2-carboxamide Solution (in DMSQO)"
o Hazards: Toxic, Repr.[5] Tox, Environmental Hazard.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Safety & Logistics Guide: 8-
Hydroxyquinoline-2-carboxamide (CAS 6759-79-1)[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1621332/docs#operational-safety-
logistics-guide-8-hydroxyquinoline-2-carboxamide-cas-6759-79-1-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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